Cas no 532394-83-5 (2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol)
![2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol structure](https://www.kuujia.com/scimg/cas/532394-83-5x500.png)
532394-83-5 structure
Product name:2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol
2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
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- 532394-83-5
- DTXSID90850859
- 2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol
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- Inchi: InChI=1S/C47H48O8/c1-50-41-23-15-37(16-24-41)46(35-11-7-5-8-12-35,38-17-25-42(51-2)26-18-38)54-33-45(31-48,32-49)34-55-47(36-13-9-6-10-14-36,39-19-27-43(52-3)28-20-39)40-21-29-44(53-4)30-22-40/h5-30,48-49H,31-34H2,1-4H3
- InChI Key: JXKZRQWJOJMKSC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 740.33491849Da
- Monoisotopic Mass: 740.33491849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 55
- Rotatable Bond Count: 18
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 95.8Ų
2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol Related Literature
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Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
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Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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